Tripterygone
Tripterygone
Brand Name:
Vulcanchem
CAS No.:
138570-50-0
VCID:
VC21267431
InChI:
InChI=1S/C29H42O4/c1-17-23(31)21(30)15-20-18-7-10-29(6)22-16-26(3,24(32)33)12-11-25(22,2)13-14-28(29,5)19(18)8-9-27(17,20)4/h15,18-19,22,31H,7-14,16H2,1-6H3,(H,32,33)
SMILES:
CC1=C(C(=O)C=C2C1(CCC3C2CCC4(C3(CCC5(C4CC(CC5)(C)C(=O)O)C)C)C)C)O
Molecular Formula:
C29H42O4
Molecular Weight:
454.6 g/mol
Tripterygone
CAS No.: 138570-50-0
Cat. No.: VC21267431
Molecular Formula: C29H42O4
Molecular Weight: 454.6 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 138570-50-0 |
|---|---|
| Molecular Formula | C29H42O4 |
| Molecular Weight | 454.6 g/mol |
| IUPAC Name | 10-hydroxy-2,4a,6a,8a,9,14a-hexamethyl-11-oxo-1,3,4,5,6,6a,6b,7,8,13,14,14b-dodecahydropicene-2-carboxylic acid |
| Standard InChI | InChI=1S/C29H42O4/c1-17-23(31)21(30)15-20-18-7-10-29(6)22-16-26(3,24(32)33)12-11-25(22,2)13-14-28(29,5)19(18)8-9-27(17,20)4/h15,18-19,22,31H,7-14,16H2,1-6H3,(H,32,33) |
| Standard InChI Key | GWXSHQWMMUKHDX-UHFFFAOYSA-N |
| SMILES | CC1=C(C(=O)C=C2C1(CCC3C2CCC4(C3(CCC5(C4CC(CC5)(C)C(=O)O)C)C)C)C)O |
| Canonical SMILES | CC1=C(C(=O)C=C2C1(CCC3C2CCC4(C3(CCC5(C4CC(CC5)(C)C(=O)O)C)C)C)C)O |
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